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Compound of Interest

Compound Name: Sirt2-IN-12

Cat. No.: B15138587 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the selective

Sirtuin 2 (SIRT2) inhibitor, Sirt2-IN-12. The information is intended to guide researchers in the

effective use of this compound for in vitro and in vivo studies.

Compound Information
Sirt2-IN-12, also identified as Compound 3 in some commercial sources, is a potent inhibitor of

SIRT2 with a reported half-maximal inhibitory concentration (IC50) of 50 μM. Its chemical

properties necessitate careful preparation for experimental use.

Property Data

Compound Name Sirt2-IN-12 (Compound 3)

Target Sirtuin 2 (SIRT2)

IC50 50 μM

Molecular Weight 430.32 g/mol

Chemical Formula C23H21Cl2NO3
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Sirt2-IN-12 is sparingly soluble in aqueous solutions. Dimethyl sulfoxide (DMSO) is the

recommended solvent for preparing high-concentration stock solutions.

Table 2: Sirt2-IN-12 Solubility and Storage

Parameter Recommendation

Solvent for Stock Dimethyl sulfoxide (DMSO)

Maximum Stock Conc.

≥ 100 mg/mL in DMSO is achievable, though

lower concentrations are more common for

laboratory use.

Storage of Solid Store at -20°C for long-term stability.

Storage of Stock Solution
Aliquot and store at -80°C to minimize freeze-

thaw cycles. Stable for at least 6 months.

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Materials:

Sirt2-IN-12 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Procedure:

Equilibrate the Sirt2-IN-12 vial to room temperature before opening to prevent moisture

condensation.

Weigh out the desired amount of Sirt2-IN-12 powder. For example, to prepare 1 mL of a 10

mM stock solution, use 4.30 mg of the compound.

Add the appropriate volume of DMSO to the vial. For 1 mL of a 10 mM stock, add 1 mL of

DMSO.
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Vortex the solution until the compound is completely dissolved. Gentle warming (e.g., in a

37°C water bath) and sonication can be used to aid dissolution if necessary.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C.

In Vitro Experimental Protocols
For cell-based assays, the DMSO stock solution should be diluted in the appropriate cell

culture medium to the final working concentration. It is crucial to ensure that the final

concentration of DMSO in the culture medium is non-toxic to the cells, typically below 0.5% and

ideally at or below 0.1%.

Protocol 2: General Protocol for Treating Cultured Cells
with Sirt2-IN-12
Materials:

Cultured cells of interest

Complete cell culture medium

10 mM Sirt2-IN-12 stock solution in DMSO

Phosphate-buffered saline (PBS)

Vehicle control (DMSO)

Procedure:

Seed cells in appropriate culture vessels (e.g., 6-well plates, 96-well plates) and allow them

to adhere and reach the desired confluency.

Prepare a series of dilutions of the Sirt2-IN-12 stock solution in complete cell culture medium

to achieve the desired final concentrations.
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Example for a 10 µM final concentration: Prepare an intermediate dilution of the 10 mM

stock in medium. Then, add the appropriate volume of this intermediate dilution to the cell

culture wells. Ensure the final DMSO concentration remains low. For instance, a 1:1000

dilution of a 10 mM stock will result in a 10 µM final concentration with 0.1% DMSO.

Prepare a vehicle control by adding the same volume of DMSO (without the inhibitor) to the

control wells.

Carefully remove the existing medium from the cells and replace it with the medium

containing the desired concentration of Sirt2-IN-12 or the vehicle control.

Incubate the cells for the desired period (e.g., 6, 24, or 48 hours) under standard cell culture

conditions (e.g., 37°C, 5% CO2).

Proceed with downstream analysis, such as cell viability assays, western blotting for target

proteins, or immunofluorescence staining.

Protocol 3: Immunofluorescence Staining for Acetylated
α-Tubulin
A key substrate of SIRT2 is α-tubulin. Inhibition of SIRT2 is expected to increase the acetylation

of α-tubulin.

Materials:

Cells grown on coverslips and treated with Sirt2-IN-12 as per Protocol 2

4% paraformaldehyde (PFA) in PBS

Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

Blocking buffer (e.g., 5% bovine serum albumin in PBS)

Primary antibody against acetylated α-tubulin

Fluorescently labeled secondary antibody

DAPI for nuclear counterstaining
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Mounting medium

Procedure:

After treatment, wash the cells on coverslips twice with PBS.

Fix the cells with 4% PFA for 15 minutes at room temperature.

Wash the cells three times with PBS.

Permeabilize the cells with permeabilization buffer for 10 minutes.

Wash the cells three times with PBS.

Block non-specific antibody binding by incubating with blocking buffer for 1 hour at room

temperature.

Incubate with the primary antibody against acetylated α-tubulin (diluted in blocking buffer)

overnight at 4°C.

Wash the cells three times with PBS.

Incubate with the fluorescently labeled secondary antibody (diluted in blocking buffer) for 1

hour at room temperature, protected from light.

Wash the cells three times with PBS.

Counterstain the nuclei with DAPI for 5 minutes.

Wash the cells twice with PBS.

Mount the coverslips onto microscope slides using mounting medium.

Visualize and capture images using a fluorescence microscope.

In Vivo Experimental Protocol
For animal studies, Sirt2-IN-12 needs to be formulated to ensure its solubility and

bioavailability. The following protocol is a general guideline and may need optimization
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depending on the animal model and administration route.

Protocol 4: Preparation of Sirt2-IN-12 Formulation for In
Vivo Administration
This protocol is adapted from a general method for formulating poorly soluble compounds for in

vivo use.

Materials:

Sirt2-IN-12 powder

DMSO

PEG300 (Polyethylene glycol 300)

Tween-80

Saline (0.9% NaCl)

Procedure for a 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline Formulation:

Prepare a concentrated stock solution of Sirt2-IN-12 in DMSO. For example, 25 mg/mL.

To prepare 1 mL of the final formulation, take 100 µL of the 25 mg/mL Sirt2-IN-12 stock

solution in DMSO.

Add 400 µL of PEG300 to the DMSO solution and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of saline to bring the final volume to 1 mL. Mix well. This will result in a final

Sirt2-IN-12 concentration of 2.5 mg/mL.

The final formulation should be prepared fresh before each administration.

Administration:
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The prepared formulation can be administered via intraperitoneal (i.p.) or oral (p.o.) routes.

The dosage will depend on the specific animal model and experimental design. It is

recommended to perform dose-response studies to determine the optimal dose.

Sirt2 Signaling Pathways and Experimental
Workflows
SIRT2 is a predominantly cytoplasmic deacetylase that regulates various cellular processes by

targeting a range of protein substrates. Inhibition of SIRT2 can have significant downstream

effects on these pathways.
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Caption: Key signaling pathways regulated by SIRT2.
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In Vitro Experimental Workflow with Sirt2-IN-12
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Caption: A general workflow for in vitro experiments using Sirt2-IN-12.
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In Vivo Experimental Workflow with Sirt2-IN-12
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Caption: A general workflow for in vivo experiments using Sirt2-IN-12.
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To cite this document: BenchChem. [Sirt2-IN-12: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15138587#sirt2-in-12-solubility-and-preparation-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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